Cas no 1214899-83-8 (6-Iodo-1-methyl-1H-indazole)

• Product Name: 6-Iodo-1-methyl-1H-indazole
• CAS No: 1214899-83-8
• MF: C₈H₇IN₂
• MW: 258.059053659439
• MDL: MFCD11977523
• CID: 1040980
• PubChem ID: 52987656
• Update Time: 2025-06-15

6-Iodo-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-1-methyl-1H-indazole
• 6-iodo-1-methylindazole
• ANW-58041
• CTK8B7644
• INDAZOLE, 6-IODO-1-METHYL-
• MB11454
• MolPort-009-198-678
• RP06286
• SureCN2144057
• 1H-INDAZOLE, 6-IODO-1-METHYL-
• ZOBWRJCBLYMZHH-UHFFFAOYSA-N
• Y7253
• SCHEMBL2144057
• MFCD11977523
• A926892
• DB-061920
• C71796
• AKOS016002923
• DTXSID20680929
• W-205118
• 1214899-83-8
• J-518803
• AS-59699

• MDL： MFCD11977523
• Inchi： 1S/C8H7IN2/c1-11-8-4-7(9)3-2-6(8)5-10-11/h2-5H,1H3
• InChI Key： ZOBWRJCBLYMZHH-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=NN(C)C=2C=1

Computed Properties

• Exact Mass: 257.96540g/mol
• Monoisotopic Mass: 257.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8

6-Iodo-1-methyl-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Additional information on 6-Iodo-1-methyl-1H-indazole

Introduction to 6-Iodo-1-methyl-1H-indazole (CAS No: 1214899-83-8)

6-Iodo-1-methyl-1H-indazole, identified by its Chemical Abstracts Service (CAS) number 1214899-83-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the indazole family, characterized by a fused benzene and pyrrole ring system, with an iodine substituent at the 6-position and a methyl group at the 1-position. The unique structural features of 6-Iodo-1-methyl-1H-indazole make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The indazole scaffold is well-documented for its pharmacological significance, serving as a core structure in numerous drugs targeting diverse diseases. The presence of an iodine atom at the 6-position enhances the electrophilicity of the molecule, making it a versatile precursor for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug design.

In recent years, 6-Iodo-1-methyl-1H-indazole has been extensively explored in the context of anticancer research. The indazole moiety is known to exhibit inhibitory effects on various kinases and transcription factors involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that derivatives of indazole can modulate signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in malignant tumors. The iodine substituent further facilitates the introduction of additional pharmacophores through palladium-catalyzed reactions, enabling the generation of structurally diverse analogs with enhanced pharmacological profiles.

Moreover, 6-Iodo-1-methyl-1H-indazole has shown promise in the development of antimicrobial agents. The indazole ring system is capable of interacting with bacterial enzymes and DNA gyrase, leading to inhibition of bacterial growth. Recent research has highlighted its utility in synthesizing novel quinolone analogs, which exhibit improved efficacy against multidrug-resistant bacterial strains. The ability to modify the indazole core through cross-coupling reactions allows for fine-tuning of antimicrobial properties, making it a promising candidate for addressing rising concerns regarding antibiotic resistance.

The compound's relevance extends beyond oncology and antimicrobial applications. It has been utilized in the synthesis of small molecules targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The indazole scaffold is capable of interacting with amyloid-beta plaques and alpha-synuclein aggregates, key pathological markers in these neurodegenerative conditions. By leveraging palladium-catalyzed cross-coupling strategies, researchers have been able to develop 6-Iodo-1-methyl-1H-indazole derivatives that exhibit neuroprotective effects in preclinical models.

From a synthetic chemistry perspective, 6-Iodo-1-methyl-1H-indazole serves as a crucial building block for constructing more complex heterocyclic systems. The iodine atom at the 6-position allows for facile introduction of aryl or vinyl groups via cross-coupling reactions, enabling the generation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying novel scaffolds with therapeutic potential. Additionally, the methyl group at the 1-position provides a handle for further functionalization, allowing chemists to explore diverse chemical space.

The versatility of 6-Iodo-1-methyl-1H-indazole is further underscored by its application in material science. Indazole derivatives have been investigated for their optoelectronic properties, making them suitable candidates for organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to modify the indazole core through cross-coupling reactions allows for tuning of electronic properties such as hole mobility and electron affinity, which are critical for optimizing device performance.

In conclusion, 6-Iodo-1-methyl-1H-indazole (CAS No: 1214899-83-8) is a multifaceted compound with significant implications across multiple domains of chemistry and biology. Its unique structural features make it an invaluable intermediate in drug discovery, particularly for developing novel anticancer, antimicrobial, and neuroprotective agents. The ability to functionalize the indazole core via palladium-catalyzed cross-coupling reactions provides chemists with a powerful tool for exploring diverse chemical space. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.